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Compound of Interest

Compound Name: PD 165929

Cat. No.: B1679121 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount when handling chemical compounds. This document provides essential guidance

on the personal protective equipment (PPE), operational procedures, and disposal plans for the

compound PD 165929.

When working with PD 165929, a compound with the CAS number 185215-75-2, adherence to

strict safety protocols is necessary to minimize exposure and ensure a safe laboratory

environment. The following information is based on general safety principles for handling

research chemicals of unknown toxicity, as a specific, verified Safety Data Sheet (SDS) for PD
165929 was not publicly available at the time of this publication. Researchers must consult the

supplier-provided SDS upon receipt of the compound and adhere to all specific

recommendations.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical. The following table summarizes

the recommended PPE for handling PD 165929.
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Body Part Recommended Protection Specifications

Eyes
Safety Glasses with Side

Shields or Goggles
ANSI Z87.1 certified

Hands Chemical-resistant Gloves
Nitrile or neoprene, check for

breakthrough time

Body Laboratory Coat Full-length, buttoned

Respiratory
Fume Hood or Ventilated

Enclosure

Use in a well-ventilated area is

mandatory

Operational Plan: Handling and Storage
Proper handling and storage procedures are essential to prevent contamination and

degradation of the compound, as well as to ensure the safety of laboratory personnel.

Receiving and Storage:
Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed, clearly labeled container.

Follow the supplier's specific storage temperature recommendations, typically in a cool, dry,

and well-ventilated area away from incompatible materials.

Weighing and Solution Preparation:
All handling of the solid compound should be conducted within a certified chemical fume

hood or a ventilated balance enclosure to avoid inhalation of dust particles.

Use dedicated spatulas and weighing boats.

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Experimental Use:
Clearly label all solutions containing PD 165929 with the compound name, concentration,

solvent, and date of preparation.
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Ensure that all experimental procedures are conducted within a fume hood.

Avoid direct contact with the skin, eyes, and clothing.

Disposal Plan
All waste materials contaminated with PD 165929 must be treated as hazardous waste and

disposed of in accordance with institutional, local, state, and federal regulations.

Waste Segregation and Collection:
Solid Waste: Collect all disposable items that have come into contact with PD 165929, such

as gloves, weighing papers, and pipette tips, in a dedicated, labeled hazardous waste

container.

Liquid Waste: Collect all solutions containing PD 165929 in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other chemical waste streams unless

compatibility has been confirmed.

Sharps: Any needles or other sharps used to handle solutions of PD 165929 should be

disposed of in a designated sharps container for hazardous chemical waste.

Disposal Procedure:
Ensure all waste containers are securely closed and properly labeled with the words

"Hazardous Waste," the full chemical name (PD 165929), and any other required information

by your institution's environmental health and safety (EHS) office.

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste.

Do not dispose of any materials contaminated with PD 165929 down the drain or in the

regular trash.

Experimental Workflow for Handling PD 165929
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Figure 1. A stepwise workflow for the safe handling of PD 165929 from preparation to disposal.

By implementing these safety and logistical measures, researchers can minimize risks and

maintain a safe laboratory environment when working with PD 165929. Always prioritize safety

and consult your institution's specific guidelines and the supplier's Safety Data Sheet.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
PD 165929]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679121#personal-protective-equipment-for-
handling-pd-165929]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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